![molecular formula C8H20Cl2N2O B13592718 Methyl[3-(morpholin-3-yl)propyl]aminedihydrochloride](/img/structure/B13592718.png)
Methyl[3-(morpholin-3-yl)propyl]aminedihydrochloride
Overview
Description
Methyl[3-(morpholin-3-yl)propyl]amine dihydrochloride is an organic compound that features a morpholine ring, which is a six-membered heterocyclic ring containing both nitrogen and oxygen atoms. This compound is often used in various chemical and pharmaceutical research applications due to its unique structural properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of methyl[3-(morpholin-3-yl)propyl]amine dihydrochloride typically involves the reaction of morpholine with appropriate alkylating agents. One common method includes the alkylation of morpholine with 3-chloropropylamine, followed by methylation of the resulting product. The final step involves the formation of the dihydrochloride salt by treating the amine with hydrochloric acid .
Industrial Production Methods
Industrial production of this compound often employs similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions such as temperature, pressure, and pH to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .
Chemical Reactions Analysis
Types of Reactions
Methyl[3-(morpholin-3-yl)propyl]amine dihydrochloride can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophilic substitution reactions typically involve reagents like alkyl halides or sulfonates under basic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield N-oxides, while reduction can produce various amine derivatives .
Scientific Research Applications
Methyl[3-(morpholin-3-yl)propyl]amine dihydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is employed in the study of enzyme mechanisms and protein interactions.
Medicine: It serves as a precursor in the synthesis of pharmaceutical agents, particularly those targeting neurological disorders.
Industry: The compound is used in the production of polymers and other industrial chemicals
Mechanism of Action
The mechanism of action of methyl[3-(morpholin-3-yl)propyl]amine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an agonist or antagonist, modulating the activity of these targets. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Similar Compounds
- N-Methyl-3-morpholin-4-ylpropan-1-amine dihydrochloride
- (4-Acetyl-2-morpholinyl)methylamine dihydrochloride
- (1-Methyl-3-morpholin-4-ylpropyl)amine dihydrochloride
Uniqueness
Methyl[3-(morpholin-3-yl)propyl]amine dihydrochloride is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. This uniqueness makes it particularly valuable in the synthesis of specialized pharmaceutical agents and in the study of complex biochemical pathways .
Properties
Molecular Formula |
C8H20Cl2N2O |
|---|---|
Molecular Weight |
231.16 g/mol |
IUPAC Name |
N-methyl-3-morpholin-3-ylpropan-1-amine;dihydrochloride |
InChI |
InChI=1S/C8H18N2O.2ClH/c1-9-4-2-3-8-7-11-6-5-10-8;;/h8-10H,2-7H2,1H3;2*1H |
InChI Key |
WCTUOMDJKQETEX-UHFFFAOYSA-N |
Canonical SMILES |
CNCCCC1COCCN1.Cl.Cl |
Origin of Product |
United States |
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